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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63329-59-9

Cat. No.: B1238003

Get Quote

Welcome to the technical support guide for L-Aspoxicillin trihydrate. This resource is designed for researchers, scientists, and drug development

professionals to provide in-depth guidance and troubleshooting for utilizing L-Aspoxicillin trihydrate in Minimum Inhibitory Concentration (MIC) assa

Here, we combine established scientific principles with practical, field-tested insights to ensure the accuracy and reproducibility of your experimental r

Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions regarding the handling and use of L-Aspoxicillin trihydrate in susceptibility testing.

Q1: What is L-Aspoxicillin and what is its mechanism of action?
A1: L-Aspoxicillin is a broad-spectrum, semi-synthetic beta-lactam antibiotic of the penicillin class.[1] Its antibacterial activity stems from its ability to b

and inactivate penicillin-binding proteins (PBPs), which are essential enzymes located on the inner membrane of the bacterial cell wall.[2] This inactiv

interferes with the cross-linking of peptidoglycan chains, a critical step in bacterial cell wall synthesis. The resulting weakened cell wall cannot withsta

internal osmotic pressure, leading to cell lysis and bacterial death.[2]

Q2: What are the basic solubility characteristics of L-Aspoxicillin trihydrate?
A2: L-Aspoxicillin trihydrate is described as being sparingly soluble in water and practically insoluble in methanol and ethanol.[3] It is, however, free

soluble in N,N-dimethylformamide (DMF).[3] For the preparation of stock solutions for MIC assays, it is crucial to start with a suitable solvent to ensure

complete dissolution before further dilution in aqueous-based broth media.

Q3: What is the recommended storage condition for L-Aspoxicillin trihydrate powder and
stock solutions?
A3: The solid, powdered form of L-Aspoxicillin trihydrate should be stored in well-closed containers.[3] As with many beta-lactam antibiotics, it is ad

to store the powder at refrigerated temperatures (2-8 °C) to maintain its potency over time.

Stock solutions are known to be less stable than the powdered form.[4] It is best practice to prepare fresh stock solutions for each experiment. If stora

necessary, stock solutions should be aliquoted into small volumes in sterile, tightly sealed vials and stored at -60°C or below.[5] Avoid repeated freeze

cycles, as this can degrade the antibiotic.[4]

Q4: Which international guidelines should be followed for conducting MIC assays?
A4: For standardized and reproducible MIC testing, it is imperative to adhere to the guidelines established by internationally recognized organizations

primary bodies for this are:

The Clinical and Laboratory Standards Institute (CLSI): Their M07 document provides methods for dilution antimicrobial susceptibility tests for bacte

grow aerobically.[6]
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The European Committee on Antimicrobial Susceptibility Testing (EUCAST): EUCAST provides detailed guidelines and breakpoint tables for a wide

of antimicrobial agents.[7][8]

Both organizations provide protocols that are considered gold standards in the field, and their methodologies are designed to ensure inter-laboratory

reproducibility.[9]

Section 2: Step-by-Step Protocol for Broth Microdilution MIC Assay
This section provides a detailed workflow for determining the MIC of L-Aspoxicillin trihydrate using the broth microdilution method, a common and

standardized technique.[10]
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Caption: Workflow for a standard broth microdilution MIC assay.

Detailed Protocol
1. Preparation of L-Aspoxicillin Trihydrate Stock Solution

Objective: To create a concentrated, sterile solution of the antibiotic that can be serially diluted.

Calculation: Use the following formula to determine the amount of antibiotic powder needed, accounting for its potency[5]:

Note: The potency of L-Aspoxicillin is expressed as the mass of aspoxicillin (C21H27N5O7S).[3] Assume a potency of 950 µg/mg unless otherwise

specified on the certificate of analysis.[3]

Procedure:

Weigh the calculated amount of L-Aspoxicillin trihydrate powder in a sterile container.

To dissolve, initially use a minimal amount of a suitable solvent like N,N-dimethylformamide (DMF).

Once dissolved, bring the solution to the final volume with a sterile aqueous diluent (e.g., deionized water or phosphate buffer). The final concent

should be at least 10 times the highest concentration to be tested.[11]

Filter-sterilize the stock solution using a 0.22 µm syringe filter compatible with the solvent used.[4]

2. Preparation of Standardized Bacterial Inoculum

Objective: To prepare a bacterial suspension with a defined concentration (CFU/mL) for inoculating the assay plate.

Procedure:
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From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for E. coli.[5]

Within 15 minutes of standardization, dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[12]

3. Performing Serial Dilutions

Objective: To create a range of decreasing antibiotic concentrations in the microtiter plate.

Procedure:

Dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well microtiter plate.

Add 100 µL of the prepared L-Aspoxicillin working solution (diluted from the stock to twice the highest desired final concentration) to well 1.

Transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

Continue this two-fold serial dilution process from well 2 to well 10. Discard 50 µL from well 10.

Well 11 should serve as the growth control (containing only broth and inoculum) and well 12 as the sterility control (containing only broth).[10]

4. Inoculation and Incubation

Procedure:

Add 50 µL of the standardized bacterial inoculum (prepared in step 2) to wells 1 through 11. This brings the final volume in each well to 100 µL a

dilutes the antibiotic to its final test concentration.

Seal the plate to prevent evaporation and incubate at 35-37°C for 16-20 hours in ambient air.[13]

5. Reading and Interpreting Results

Procedure:

After incubation, examine the plate for bacterial growth. The sterility control (well 12) should be clear, and the growth control (well 11) should sho

distinct turbidity.

The MIC is the lowest concentration of L-Aspoxicillin trihydrate that completely inhibits visible growth of the organism.[10] This is observed as 

clear well in the dilution series.

Section 3: Troubleshooting Guide
This section provides solutions to common problems encountered during MIC assays with L-Aspoxicillin trihydrate.
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Caption: A logical flow for troubleshooting common MIC assay issues.

Q&A Troubleshooting
Issue 1: Drug Precipitation in Stock Solution or Microplate Wells

Q: I observed a precipitate after preparing my L-Aspoxicillin stock solution or after adding it to the broth in the microplate. What could be the cause?

A: This is a common issue related to the "sparingly soluble" nature of L-Aspoxicillin trihydrate in aqueous solutions.[3]

Root Cause 1: Inadequate Initial Solubilization. The antibiotic may not have been fully dissolved in the initial organic solvent (e.g., DMF) before d

in the aqueous medium.

Solution 1: Ensure the powder is completely dissolved in the minimum required volume of the primary solvent before adding any aqueous buffer 

broth. Gentle warming or vortexing can aid this process.

Root Cause 2: "Salting Out" Effect. The high concentration of salts and other components in Mueller-Hinton Broth can decrease the solubility of t

drug, causing it to precipitate out of the solution, especially at higher concentrations.

Solution 2: Prepare the initial dilutions in sterile deionized water before adding them to the broth in the microplate. This can help maintain solubili

ensure the pH of the final solution is within the stability range of the antibiotic (pH 4.2-5.2 for a 0.1g in 50mL water solution).[3]

Issue 2: Inconsistent MIC Results (High Variability Between Replicates)
Q: My MIC values for the same organism vary significantly across different experiments. Why is this happening?

A: Variability in MIC results often points to inconsistencies in the experimental setup.[13]

Root Cause 1: Inoculum Effect. The density of the bacterial inoculum is a critical factor.[14] An inoculum that is too heavy can overwhelm the ant

leading to falsely high MICs. Conversely, an inoculum that is too light can result in falsely low MICs.[11]

Solution 1: Always use a calibrated spectrophotometer or a nephelometer to standardize your inoculum to a 0.5 McFarland standard. Prepare the

inoculum fresh for each experiment and use it within 15 minutes of standardization.[5]

Root Cause 2: Antibiotic Instability. Beta-lactam antibiotics like L-Aspoxicillin can degrade in solution, especially if stored improperly or for extend

periods.[15] Using a degraded stock solution will lead to higher, inaccurate MIC values.

Solution 2: Prepare fresh stock solutions on the day of the experiment. If you must store them, do so at -60°C or colder in single-use aliquots and

repeated freeze-thaw cycles.[4][5]

Root Cause 3: Media Composition. The concentration of divalent cations (Ca²⁺ and Mg²⁺) in the Mueller-Hinton Broth can significantly affect the 

of some antibiotics against certain bacteria.[13]
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Solution 3: Always use Cation-Adjusted Mueller-Hinton Broth (CAMHB) from a reputable supplier. Ensure the lot you are using meets the quality 

ranges specified by CLSI or EUCAST.[14]

Issue 3: Quality Control (QC) Strain MIC is Out of the Acceptable Range
Q: I tested a reference QC strain (e.g., E. coli ATCC® 25922™), and the MIC was outside the published range. What should I do?

A: A QC failure invalidates the entire batch of tests. It is essential to identify the source of the error before re-running the experiment.[16]

Root Cause 1: Inoculum Density. This is the most common cause of QC failures.[11] An inoculum that is too heavy will yield a falsely high MIC, w

one that is too light will give a falsely low MIC.

Solution 1: Re-standardize your inoculum preparation procedure. Ensure the McFarland standard is properly mixed and not expired.

Root Cause 2: Procedural Errors. This could include errors in preparing the antibiotic dilutions, incorrect incubation time or temperature, or errors

reading the plate.[14]

Solution 2: Carefully review every step of the protocol. Use calibrated pipettes and ensure they are functioning correctly. Double-check incubatio

conditions. Have a second trained individual read the plate to confirm the result.

Root Cause 3: Compromised Materials. This could be due to an expired or improperly stored batch of microplates, media, or a degraded antibiot

stock.[11]

Solution 3: Repeat the test using a new lot of media and freshly prepared antibiotic stock solution. Ensure the QC strain itself has been stored co

and is not contaminated.

Section 4: Data Summary Tables
Table 1: Physicochemical Properties of L-Aspoxicillin Trihydrate

Property Value/Description Source

Molecular Formula C₂₁H₂₇N₅O₇S·3H₂O [3]

Molecular Weight 547.58 g/mol [3]

Appearance White crystals or crystalline powder [3]

Solubility Sparingly soluble in water; Freely soluble in DMF [3]

pH (0.1g/50mL H₂O) 4.2 - 5.2 [3]

Storage Well-closed containers [3]

Table 2: Critical Parameters for Broth Microdilution MIC Assay
Parameter CLSI/EUCAST Recommendation Importance

Medium Cation-Adjusted Mueller-Hinton Broth (CAMHB) Cation concentration affects antibiotic activity.[13]

Inoculum Density Final concentration of ~5 x 10⁵ CFU/mL A key variable affecting the MIC outcome.[11][14]

Incubation 35-37°C for 16-20 hours (for non-fastidious bacteria)
Standardized conditions are crucial for reproducibility.

[13]

QC Strains
e.g., E. coli ATCC® 25922™, S. aureus ATCC®

29213™
Validates the accuracy of the entire test system.[12]
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